Cas no 41727-58-6 (3,5-Dichloro-4-methoxybenzaldehyde)
3,5-Dichloro-4-methoxybenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C₈H₆Cl₂O₂. This compound features a methoxy group at the 4-position and chlorine substituents at the 3- and 5-positions, enhancing its reactivity and utility in organic synthesis. Its distinct substitution pattern makes it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing effects of the chlorine atoms and the electron-donating methoxy group contribute to its unique reactivity in electrophilic and nucleophilic reactions. It is commonly employed in the synthesis of heterocyclic compounds and as a building block for fine chemical applications. The compound is typically supplied as a high-purity solid with consistent quality for reliable performance in synthetic workflows.
41727-58-6 structure
Product Name:3,5-Dichloro-4-methoxybenzaldehyde
CAS No:41727-58-6
MF:C8H6Cl2O2
MW:205.03804063797
MDL:MFCD04070684
CID:328069
PubChem ID:883207
Update Time:2025-06-07
3,5-Dichloro-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3,5-dichloro-4-methoxy-
- 3,5-Dichloro-4-methoxybenzaldehyde
- 3,5-DICHLORO-4-METHOXYBENZENECARBOXYLIC ACID
- 3,5-DICHLORO-4-METHOXYBENZOIC ACID
- 3,5-Dichlor-4-methoxy-benzaldehyd
- 3,5-dichloro-p-anisaldehyde
- 4-Carboxy-2,6-dichloroanisole
- BUTTPARK 1207-66
- 3,5-dichloro-4-methoxy benzaldehyde
- ARONIS023345
- BBB/893
- LEEKELDJRCUBEM-UHFFFAOYSA-N
- BBL023378
- STK188427
- SBB080367
- FCH1317939
- AB0042700
- BB0257358
- Z0585
- ST45052845
- BB 0257358
- 3,5-Dichloro-anisaldehyde
- MFCD04070684
- SCHEMBL2391793
- AS-49512
- AKOS000290660
- CS-0061916
- CHEBI:214425
- I11115
- 41727-58-6
- SY029667
-
- MDL: MFCD04070684
- Inchi: 1S/C8H6Cl2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
- InChI Key: LEEKELDJRCUBEM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)C=C(C=1OC)Cl
Computed Properties
- Exact Mass: 219.96900
- Monoisotopic Mass: 203.9744848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.376
- Melting Point: 199-200°C
- Boiling Point: 296 ºC
- Flash Point: 131 ºC
- PSA: 46.53000
- LogP: 2.70020
3,5-Dichloro-4-methoxybenzaldehyde Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
3,5-Dichloro-4-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313755-5g |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 95% | 5g |
$603 | 2021-06-16 | |
| Alichem | A019143339-5g |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 95% | 5g |
$632.10 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 015607-500mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 500mg |
2941.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW177-1g |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 95+% | 1g |
716.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW177-50mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 95+% | 50mg |
90.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW177-200mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 95+% | 200mg |
204.0CNY | 2021-07-13 | |
| TRC | D438448-50mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D438448-100mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D438448-500mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 500mg |
$ 160.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 015607-500mg |
3,5-Dichloro-4-methoxybenzaldehyde |
41727-58-6 | 500mg |
2941CNY | 2021-05-07 |
3,5-Dichloro-4-methoxybenzaldehyde Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
41727-58-6 (3,5-Dichloro-4-methoxybenzaldehyde) Related Products
- 4903-09-7(3-Chloro-4-methoxybenzenecarbaldehyde)
- 92103-16-7([1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methoxy-)
- 158771-11-0(4-(2-Chlorophenoxy)benzaldehyde)
- 921630-61-7(Benzaldehyde, 4-[2-(2,6-dichloro-4-methylphenoxy)ethoxy]-)
- 76008-04-3(3,5-Dichloro-2-methoxybenzaldehyde)
- 13726-16-4(4-Chloro-3-methoxybenzaldehyde)
- 78725-51-6(4-(2,4-Dichlorophenoxy)benzaldehyde)
- 85259-46-7(4-Chloro-3-ethoxybenzaldehyde)
- 56518-48-0(4-Chloro-3,5-dimethoxybenzaldehyde)
- 99585-10-1(3-Chloro-4-ethoxybenzaldehyde)
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